Cas no 1214325-16-2 (2'-Fluoro-5-(trifluoromethyl)biphenyl-2-carboxaldehyde)

• Product Name: 2'-Fluoro-5-(trifluoromethyl)biphenyl-2-carboxaldehyde
• CAS No: 1214325-16-2
• MF: C₁₄H₈F₄O
• MW: 268.206337928772
• CID: 4998597
• Update Time: 2025-06-14

2'-Fluoro-5-(trifluoromethyl)biphenyl-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2'-Fluoro-5-(trifluoromethyl)biphenyl-2-carboxaldehyde

• Inchi： 1S/C14H8F4O/c15-13-4-2-1-3-11(13)12-7-10(14(16,17)18)6-5-9(12)8-19/h1-8H
• InChI Key： HNPDBJKRHCQGIJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=C(C(F)(F)F)C=CC=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 4
• Topological Polar Surface Area: 17.1

Additional information on 2'-Fluoro-5-(trifluoromethyl)biphenyl-2-carboxaldehyde

Comprehensive Overview of 2'-Fluoro-5-(trifluoromethyl)biphenyl-2-carboxaldehyde (CAS No. 1214325-16-2)

2'-Fluoro-5-(trifluoromethyl)biphenyl-2-carboxaldehyde (CAS No. 1214325-16-2) is a highly specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and advanced material science. This fluorinated biphenyl derivative is characterized by its unique molecular structure, featuring a fluoro substituent at the 2'-position and a trifluoromethyl group at the 5-position, which significantly enhances its reactivity and applicability in cross-coupling reactions. The compound's aldehyde functional group further expands its utility as a versatile intermediate in the synthesis of complex molecules.

In recent years, the demand for fluorinated aromatic compounds like 2'-Fluoro-5-(trifluoromethyl)biphenyl-2-carboxaldehyde has surged due to their pivotal role in drug discovery. Researchers are particularly interested in its potential applications in designing small-molecule inhibitors and protease-targeting therapeutics, aligning with the growing focus on precision medicine. The compound's lipophilicity-enhancing properties, attributed to the trifluoromethyl group, make it invaluable for improving the bioavailability of drug candidates—a hot topic in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) optimization studies.

From an industrial perspective, CAS No. 1214325-16-2 is increasingly referenced in patents related to OLED (Organic Light-Emitting Diode) materials and liquid crystal displays. Its ability to modify electron transport properties has positioned it as a key component in next-generation optoelectronic materials. This aligns with the global push toward energy-efficient technologies, a subject frequently searched in scientific and engineering forums. Additionally, its stability under rigorous conditions makes it suitable for high-performance polymer synthesis, another area garnering significant attention in material science circles.

Environmental considerations have also shaped discussions around fluorinated compounds. While 2'-Fluoro-5-(trifluoromethyl)biphenyl-2-carboxaldehyde is not classified as hazardous, its synthesis often involves green chemistry principles to minimize waste—a trending topic in process chemistry optimization. Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) are routinely employed to ensure purity, addressing the pharmaceutical industry's stringent quality standards.

For researchers sourcing this compound, understanding its storage conditions (typically under inert atmospheres at low temperatures) and handling protocols is critical. These details are frequently searched in chemical procurement databases, reflecting user concerns about compound integrity. Furthermore, the rise of AI-assisted retrosynthesis tools has sparked interest in alternative synthetic routes for CAS No. 1214325-16-2, with platforms like Reaxys and SciFinder incorporating machine learning to propose optimized pathways.

In conclusion, 2'-Fluoro-5-(trifluoromethyl)biphenyl-2-carboxaldehyde exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to advanced materials—underscore its relevance in addressing contemporary scientific challenges. As industries continue to prioritize sustainable synthesis and functional material design, this compound is poised to remain a cornerstone in cutting-edge research.